Cas no 1934810-78-2 ((5-Oxopyrrolidin-3-yl)methanesulfonamide)

• Product Name: (5-Oxopyrrolidin-3-yl)methanesulfonamide
• CAS No: 1934810-78-2
• MF: C₅H₁₀N₂O₃S
• MW: 178.209499835968
• CID: 5701382
• PubChem ID: 130820135
• Update Time: 2025-10-22

(5-Oxopyrrolidin-3-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinemethanesulfonamide, 5-oxo-
• (5-Oxopyrrolidin-3-yl)methanesulfonamide
• EN300-1120867
• 1934810-78-2

• Inchi： 1S/C5H10N2O3S/c6-11(9,10)3-4-1-5(8)7-2-4/h4H,1-3H2,(H,7,8)(H2,6,9,10)
• InChI Key： HNKUIWPBOIHOFA-UHFFFAOYSA-N
• SMILES： N1C(=O)CC(CS(N)(=O)=O)C1

Computed Properties

• Exact Mass: 178.04121336g/mol
• Monoisotopic Mass: 178.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.402±0.06 g/cm3(Predicted)
• pka: 10.43±0.60(Predicted)

Additional information on (5-Oxopyrrolidin-3-yl)methanesulfonamide

Comprehensive Overview of (5-Oxopyrrolidin-3-yl)methanesulfonamide (CAS No. 1934810-78-2): Properties, Applications, and Research Insights

(5-Oxopyrrolidin-3-yl)methanesulfonamide, identified by its CAS number 1934810-78-2, is a specialized organic compound garnering significant attention in pharmaceutical and biochemical research. This sulfonamide derivative features a pyrrolidinone core, a structural motif frequently exploited in drug design due to its versatility and bioactivity. The compound's unique combination of a 5-oxopyrrolidine scaffold and a methanesulfonamide moiety makes it a valuable intermediate for synthesizing novel therapeutic agents, particularly in neurology and oncology.

Recent studies highlight the growing interest in pyrrolidinone-based compounds as modulators of enzymatic activity and receptor binding. Researchers are actively investigating (5-Oxopyrrolidin-3-yl)methanesulfonamide for its potential role in targeting protein-protein interactions (PPIs), a hot topic in drug discovery. PPIs are notoriously challenging to modulate, but small molecules like this sulfonamide derivative offer promising avenues due to their ability to disrupt or stabilize these critical biological interfaces. This aligns with current trends in precision medicine and targeted therapy, where specificity and reduced off-target effects are paramount.

The compound's physicochemical properties, including its solubility profile and hydrogen-bonding capacity, make it particularly suitable for central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier (BBB) is a subject of ongoing research, especially in the context of neurodegenerative diseases like Alzheimer's and Parkinson's. These areas represent some of the most searched topics in biomedical literature and patent databases, reflecting the compound's relevance to contemporary therapeutic challenges.

From a synthetic chemistry perspective, CAS 1934810-78-2 serves as a versatile building block for structure-activity relationship (SAR) studies. Medicinal chemists frequently modify its sulfonamide group or pyrrolidinone ring to optimize pharmacokinetic properties. This adaptability explains its prevalence in recent high-throughput screening campaigns and fragment-based drug design (FBDD) initiatives. Such approaches dominate current pharmaceutical R&D, as evidenced by their prominence in PubMed citations and conference proceedings.

Analytical characterization of (5-Oxopyrrolidin-3-yl)methanesulfonamide typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structural integrity and purity—critical parameters for reliable research outcomes. The growing demand for QC/QA protocols in synthetic chemistry underscores the importance of such analytical data, a frequent search query among laboratory professionals and regulatory specialists.

Beyond pharmaceuticals, this compound shows potential in material science applications. Its sulfonamide group can participate in hydrogen-bonded networks, making it interesting for designing supramolecular architectures—a trending area in nanotechnology research. This interdisciplinary potential increases its visibility across scientific domains, from medicinal chemistry journals to materials science symposia.

Environmental and metabolic stability studies of 1934810-78-2 are becoming increasingly important, reflecting broader concerns about green chemistry and sustainable drug development. Researchers are investigating its biodegradation pathways and potential metabolites—topics that resonate with funding agencies and pharmaceutical sustainability initiatives worldwide.

The commercial availability of (5-Oxopyrrolidin-3-yl)methanesulfonamide from specialty chemical suppliers has facilitated its adoption across academia and industry. Its inclusion in diversity-oriented synthesis (DOS) libraries speaks to its perceived value in discovering new bioactive molecules. Such libraries are frequently searched by drug discovery teams seeking novel chemical starting points.

Patent analysis reveals a steady increase in filings mentioning this compound class, particularly for kinase inhibitors and epigenetic modulators. These therapeutic areas dominate current pharmaceutical pipelines, explaining the compound's rising prominence in IP documentation and competitive intelligence reports.

In conclusion, CAS 1934810-78-2 represents a compelling case study in modern medicinal chemistry. Its dual functionality as a pharmacophore and chemical probe addresses multiple contemporary research needs while aligning with pressing healthcare challenges. As the scientific community continues to explore its potential, this compound will likely remain a fixture in cutting-edge research publications and translational medicine initiatives for years to come.